Cas no 821806-48-8 (1,2-Hydrazinedicarboxylic acid, 3,3-dimethylbutyl4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyl ester)

• Product name: 1,2-Hydrazinedicarboxylic acid, 3,3-dimethylbutyl4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyl ester
• CAS No: 821806-48-8
• MF: C₁₉H₂₀N₂O₄F₁₇-
• MW: 663.3459
• CID: 696139
• PubChem ID: 71419652

1,2-Hydrazinedicarboxylic acid, 3,3-dimethylbutyl4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Hydrazinedicarboxylic acid, 3,3-dimethylbutyl4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-heptadecafluoroundecyl ester
• N-[(8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,15-heptadecafluoro-2,2-dimethylpentadecan-5-yl)oxycarbonylamino]carbamate
• DTXSID80838883
• 821806-48-8
• 2-{[(8,8,9,9,10,10,11,11,12,12,13,13,14,14,15,15,15-Heptadecafluoro-2,2-dimethylpentadecan-5-yl)oxy]carbonyl}hydrazine-1-carboxylate

• Inchi： InChI=1S/C19H21F17N2O4/c1-11(2,3)6-4-8(42-10(41)38-37-9(39)40)5-7-12(20,21)13(22,23)14(24,25)15(26,27)16(28,29)17(30,31)18(32,33)19(34,35)36/h8,37H,4-7H2,1-3H3,(H,38,41)(H,39,40)/p-1
• InChI Key： GQUGYXXPZSVONL-UHFFFAOYSA-M
• SMILES： CC(C)(C)CCC(CCC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)OC(=O)NNC(=O)[O-]

Computed Properties

• Exact Mass: 663.1151609g/mol
• Monoisotopic Mass: 663.1151609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 42
• Rotatable Bond Count: 14
• Complexity: 955
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.2
• Topological Polar Surface Area: 90.5Ų